Cas no 2034554-83-9 (3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one)

• Product Name: 3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one
• CAS No: 2034554-83-9
• MF: C₂₁H₂₄N₄O₂S₂
• MW: 428.570861816406
• CID: 6587406
• PubChem ID: 121021811
• Update Time: 2025-07-18

3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one
• 3-(1-(2-(4-(isopropylthio)phenyl)acetyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
• F6559-0939
• 3-[1-[2-(4-propan-2-ylsulfanylphenyl)acetyl]piperidin-4-yl]thieno[3,2-d]triazin-4-one
• 2034554-83-9
• 3-(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one
• AKOS026698100

• Inchi： 1S/C21H24N4O2S2/c1-14(2)29-17-5-3-15(4-6-17)13-19(26)24-10-7-16(8-11-24)25-21(27)20-18(22-23-25)9-12-28-20/h3-6,9,12,14,16H,7-8,10-11,13H2,1-2H3
• InChI Key： UWPUFMTYCKDXJD-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C1CCN(C(CC3C=CC(=CC=3)SC(C)C)=O)CC1)N=N2)=O

Computed Properties

• Exact Mass: 428.13406837g/mol
• Monoisotopic Mass: 428.13406837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 119Ų

Additional information on 3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one

Introduction to 3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one and Its Significance in Modern Chemical Research

The compound with the CAS number 2034554-83-9, specifically named as 3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic scaffolds that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a thieno[3,2-d][1,2,3-triazin-4-one core linked to a piperidine moiety and an acetylphenyl group with a propan-2-ylsulfanyl substituent, underscores its complexity and the multifaceted interactions it can exhibit with biological targets.

In recent years, the exploration of such complex molecules has been driven by the need for more sophisticated and effective therapeutic agents. The thieno[3,2-d][1,2,3-triazin-4-one scaffold is particularly noteworthy because it combines the properties of thiophene derivatives with the structural rigidity and functional diversity of triazines. This combination has been shown to enhance binding affinity and selectivity in various pharmacological contexts. The presence of the piperidine ring further contributes to the molecule's pharmacokinetic profile by influencing solubility and metabolic stability.

The propan-2-ylsulfanyl substituent on the phenyl ring adds another layer of functional complexity. Sulfanyl groups are known to participate in hydrogen bonding and hydrophobic interactions, which can be critical for the molecule's binding to biological targets. Additionally, sulfanyl groups have been shown to modulate enzyme activity and receptor interactions in several drug candidates. The acetyl group at the position adjacent to the piperidine ring likely serves as a key pharmacophore, influencing both electronic properties and steric interactions within the binding site.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The thieno[3,2-d][1,2,3-triazin-4-one scaffold has been implicated in several studies as a modulator of neurotransmitter systems. The piperidine ring is particularly relevant here, as it is a common motif in drugs that target serotonin receptors (e.g., 5-HT receptors), which play a crucial role in mood regulation and cognitive function. Furthermore, sulfanyl-containing compounds have shown promise in preclinical models for treating conditions such as Alzheimer's disease and Parkinson's disease by interacting with specific enzymes and receptors involved in neurodegeneration.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging machine learning algorithms and molecular docking studies, researchers can simulate how this compound might bind to various biological targets. These simulations have suggested that 3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one could interact with enzymes such as kinases and phosphodiesterases that are implicated in cancer progression. Additionally, its structural features make it a candidate for inhibiting protein-protein interactions that are critical for inflammatory pathways.

The synthesis of this compound presents its own set of challenges due to its complex architecture. Multi-step synthetic routes are typically employed to construct the thieno[3,2-d][1,2,3-triazin-4-one core while introducing the necessary substituents at specific positions. Advances in synthetic methodologies have made it possible to achieve higher yields and purities in these reactions. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds between the thiophene ring and other aromatic components. Additionally, protecting group strategies are often employed to ensure regioselectivity during synthesis.

Once synthesized, 3-(1-{2-4-(propan-2-ylsulfanyl)phenylacetyl}piperidin-4-yl)-3H,4H-thieno3,2-d1,2,3triazin-4-one undergoes rigorous testing to evaluate its biological activity. In vitro assays are conducted to assess interactions with enzymes and receptors relevant to potential therapeutic applications. These assays provide initial insights into whether the compound exhibits desired effects at appropriate concentrations without significant toxicity. Furthermore, thieno[3,2-d][1,2,3-triazinones have been studied for their ability to modulate ion channels, which could make them useful in treating conditions such as epilepsy or chronic pain syndromes.

The pharmacokinetic properties of this compound are also under scrutiny during preclinical development. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways are critical determinants of whether a drug candidate will progress to clinical trials. Computational models can predict these properties based on molecular structure, providing valuable guidance for medicinal chemists during lead optimization efforts.

In conclusion, 2034554-83-9 represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure, derived from combining multiple heterocyclic scaffolds, positions it as a versatile tool for developing novel therapeutic agents targeting neurological disorders, cancer, inflammation, and other diseases. The ongoing research into this compound underscores the importance of innovative chemical design in addressing unmet medical needs.